Cas no 2222603-90-7 (Benzyl 4-(3-hydroxy-2-methylpropyl)piperidine-1-carboxylate)
Benzyl 4-(3-hydroxy-2-methylpropyl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- EN300-28288506
- benzyl 4-(3-hydroxy-2-methylpropyl)piperidine-1-carboxylate
- SCHEMBL22284357
- 2222603-90-7
- Benzyl 4-(3-hydroxy-2-methylpropyl)piperidine-1-carboxylate
-
- Inchi: 1S/C17H25NO3/c1-14(12-19)11-15-7-9-18(10-8-15)17(20)21-13-16-5-3-2-4-6-16/h2-6,14-15,19H,7-13H2,1H3
- InChI Key: YQIJGXHUBVLGTH-UHFFFAOYSA-N
- SMILES: OCC(C)CC1CCN(C(=O)OCC2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 291.18344366g/mol
- Monoisotopic Mass: 291.18344366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 49.8Ų
Benzyl 4-(3-hydroxy-2-methylpropyl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28288506-1g |
benzyl 4-(3-hydroxy-2-methylpropyl)piperidine-1-carboxylate |
2222603-90-7 | 1g |
$842.0 | 2023-09-08 | ||
| Enamine | EN300-28288506-5g |
benzyl 4-(3-hydroxy-2-methylpropyl)piperidine-1-carboxylate |
2222603-90-7 | 5g |
$2443.0 | 2023-09-08 | ||
| Enamine | EN300-28288506-10g |
benzyl 4-(3-hydroxy-2-methylpropyl)piperidine-1-carboxylate |
2222603-90-7 | 10g |
$3622.0 | 2023-09-08 | ||
| Enamine | EN300-28288506-0.05g |
benzyl 4-(3-hydroxy-2-methylpropyl)piperidine-1-carboxylate |
2222603-90-7 | 95.0% | 0.05g |
$707.0 | 2025-03-19 | |
| Enamine | EN300-28288506-0.1g |
benzyl 4-(3-hydroxy-2-methylpropyl)piperidine-1-carboxylate |
2222603-90-7 | 95.0% | 0.1g |
$741.0 | 2025-03-19 | |
| Enamine | EN300-28288506-0.25g |
benzyl 4-(3-hydroxy-2-methylpropyl)piperidine-1-carboxylate |
2222603-90-7 | 95.0% | 0.25g |
$774.0 | 2025-03-19 | |
| Enamine | EN300-28288506-0.5g |
benzyl 4-(3-hydroxy-2-methylpropyl)piperidine-1-carboxylate |
2222603-90-7 | 95.0% | 0.5g |
$809.0 | 2025-03-19 | |
| Enamine | EN300-28288506-1.0g |
benzyl 4-(3-hydroxy-2-methylpropyl)piperidine-1-carboxylate |
2222603-90-7 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-28288506-2.5g |
benzyl 4-(3-hydroxy-2-methylpropyl)piperidine-1-carboxylate |
2222603-90-7 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-28288506-5.0g |
benzyl 4-(3-hydroxy-2-methylpropyl)piperidine-1-carboxylate |
2222603-90-7 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 |
Benzyl 4-(3-hydroxy-2-methylpropyl)piperidine-1-carboxylate Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on Benzyl 4-(3-hydroxy-2-methylpropyl)piperidine-1-carboxylate
Recent Advances in the Study of Benzyl 4-(3-hydroxy-2-methylpropyl)piperidine-1-carboxylate (CAS: 2222603-90-7)
Benzyl 4-(3-hydroxy-2-methylpropyl)piperidine-1-carboxylate (CAS: 2222603-90-7) is a compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting neurological and inflammatory diseases. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.
The compound's structural features, including the piperidine ring and the benzyl carboxylate group, make it a versatile scaffold for drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of sigma-1 receptor ligands, which are being investigated for their neuroprotective effects. The study reported a high yield (85%) and purity (98%) for the synthesized derivatives, underscoring the compound's utility in medicinal chemistry.
Further research has explored the pharmacokinetic properties of Benzyl 4-(3-hydroxy-2-methylpropyl)piperidine-1-carboxylate. A recent preclinical study indicated favorable blood-brain barrier permeability, suggesting its potential for central nervous system (CNS) drug development. The compound's metabolic stability was also assessed, with in vitro studies showing a half-life of approximately 3 hours in human liver microsomes, which is considered promising for further optimization.
In addition to its pharmacological applications, the compound has been investigated for its role in chemical biology. A 2024 study in ACS Chemical Biology utilized Benzyl 4-(3-hydroxy-2-methylpropyl)piperidine-1-carboxylate as a molecular probe to study protein-ligand interactions in neurodegenerative disease models. The findings revealed specific binding affinities to tau protein aggregates, opening new avenues for Alzheimer's disease research.
The safety profile of this compound has also been a subject of recent investigation. Toxicology studies conducted in 2023 reported an LD50 of 500 mg/kg in rodent models, with no significant organ toxicity observed at therapeutic doses. These findings support its potential for further development as a drug candidate or research tool.
Looking ahead, researchers are exploring the compound's potential in combination therapies and targeted drug delivery systems. Its chemical structure allows for various modifications, making it a promising candidate for the development of next-generation therapeutics. Ongoing clinical trials are expected to provide more insights into its therapeutic potential in the coming years.
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